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Compound of Interest

Compound Name: 2-Amino-4-nitrophenol

Cat. No.: B125904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

decomposition profile of 2-Amino-4-nitrophenol (CAS No. 99-57-0), a key intermediate in the

pharmaceutical and dye industries. Understanding the thermal characteristics of this compound

is critical for ensuring safe handling, storage, and processing, as well as for predicting its

behavior under various manufacturing conditions.

Core Thermal Properties and Hazard Profile
2-Amino-4-nitrophenol is a yellow to brown crystalline solid that is stable under standard

conditions.[1][2] However, it is a thermally sensitive compound that can undergo exothermic

decomposition at elevated temperatures.[3] When heated to decomposition, it emits toxic

fumes, including nitrogen oxides.[4] The presence of both an amino and a nitro group on the

aromatic ring contributes to its chemical reactivity and thermal instability.

Quantitative Thermal Analysis Data
The thermal behavior of 2-Amino-4-nitrophenol has been characterized using various

analytical techniques. The key quantitative data from these analyses are summarized in the

table below for easy comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b125904?utm_src=pdf-interest
https://www.benchchem.com/product/b125904?utm_src=pdf-body
https://www.benchchem.com/product/b125904?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/19788
https://www.fishersci.com/store/msds?partNumber=AC400890500&countryCode=US&language=en
https://www.researchgate.net/publication/332063368_Fungicidal_Properties_of_2-Amino-4-nitrophenol_and_Its_Derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-Nitrophenol
https://www.benchchem.com/product/b125904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Method Source

Melting Point 140-143 °C Not Specified [5][6]

143 °C Not Specified [1]

143-145 °C Not Specified [3]

Flash Point 100 °C (Closed Cup) Closed Cup [6][7]

Decomposition

Temperature
> 90 °C Not Specified [1]

Onset of Exothermic

Decomposition
152 °C

Differential Scanning

Calorimetry (DSC)
[3]

Heat of

Decomposition

-841 J/g (-129.6

kJ/mol)

Differential Scanning

Calorimetry (DSC)
[3]

Note: The heat of decomposition is a significant value, indicating a substantial energy release

upon decomposition, which underscores the potential for a thermal runaway reaction if the

material is heated uncontrollably.

Experimental Protocols
Detailed experimental protocols for the thermal analysis of 2-Amino-4-nitrophenol are not

widely published. However, the following represents standard methodologies for Differential

Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) applicable to nitroaromatic

compounds.

Differential Scanning Calorimetry (DSC)
DSC is employed to determine the temperatures of thermal transitions (e.g., melting,

decomposition) and to quantify the associated enthalpy changes.

Objective: To determine the onset temperature and enthalpy of decomposition of 2-Amino-4-
nitrophenol.

Apparatus: A calibrated Differential Scanning Calorimeter.
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Procedure:

Sample Preparation: A small sample of 2-Amino-4-nitrophenol (typically 1-5 mg) is

accurately weighed into an aluminum or gold-plated stainless steel crucible. For energetic

materials, the use of a high-pressure crucible is recommended to suppress vaporization and

contain any potential overpressure from decomposition.

Instrument Setup: The sample crucible and an empty reference crucible are placed in the

DSC cell.

Atmosphere: The experiment is typically conducted under an inert atmosphere, such as

nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative side

reactions.

Temperature Program: The sample is heated at a constant linear rate, commonly 5, 10, or 20

°C/min, over a temperature range that encompasses the melting and decomposition events

(e.g., from ambient to 300 °C).

Data Analysis: The heat flow to the sample is recorded as a function of temperature. The

onset temperature of the exothermic decomposition peak is determined, and the peak is

integrated to calculate the heat of decomposition (ΔHd).

Thermogravimetric Analysis (TGA)
TGA is used to measure the change in mass of a sample as a function of temperature,

providing information on decomposition kinetics and the presence of volatile components.

Objective: To determine the decomposition temperature range and mass loss profile of 2-
Amino-4-nitrophenol.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

Sample Preparation: A small, accurately weighed sample of 2-Amino-4-nitrophenol
(typically 5-10 mg) is placed in a ceramic or platinum crucible.

Instrument Setup: The crucible is placed on the TGA balance.
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Atmosphere: The analysis is performed under a controlled atmosphere, typically dynamic

nitrogen, to isolate the thermal decomposition from oxidative processes.

Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) through a

temperature range sufficient to observe all decomposition events (e.g., from ambient to 500

°C).

Data Analysis: The sample mass is recorded as a function of temperature. The resulting TGA

curve is analyzed to identify the onset of mass loss and the temperature ranges of distinct

decomposition steps. The derivative of the TGA curve (DTG) can be used to identify the

temperatures of the maximum rates of mass loss.

Visualizations
Experimental Workflow for Thermal Hazard Assessment
The following diagram illustrates a typical workflow for assessing the thermal stability of a

compound like 2-Amino-4-nitrophenol.
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Caption: Workflow for Thermal Hazard Assessment.

Proposed Initial Decomposition Steps
While a definitive, experimentally verified decomposition pathway for 2-Amino-4-nitrophenol
is not extensively documented, the initial steps can be postulated based on the known

chemistry of nitroaromatic compounds. The presence of ortho-amino and para-nitro

substituents suggests potential intramolecular interactions and rearrangements upon heating. A
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plausible initiation of decomposition could involve intramolecular hydrogen transfer or homolytic

cleavage of the C-NO2 bond.

2-Amino-4-nitrophenol

Heat

Initial Decomposition Pathways

Homolytic C-NO2 Bond Cleavage

 Pathway 1

Intramolecular Hydrogen Transfer

 Pathway 2

Radical Species + NO2• Acinitro Intermediate

Further Decomposition
(Gas Evolution, Polymerization)

Click to download full resolution via product page

Caption: Plausible Initial Decomposition Pathways.

Safety and Handling Recommendations
Given its thermal sensitivity, the following precautions are recommended when handling 2-
Amino-4-nitrophenol:
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Avoid Elevated Temperatures: Do not subject the material to high temperatures, especially in

a dry state, as this can lead to violent decomposition.[4]

Incompatible Materials: Store away from strong acids, acid chlorides, acid anhydrides, and

strong oxidizing agents.[1]

Inert Atmosphere: For processes requiring heating, the use of an inert atmosphere is

advisable to prevent oxidative decomposition.

Ventilation: Handle in a well-ventilated area to avoid inhalation of dust or decomposition

fumes.

Personal Protective Equipment: Standard personal protective equipment, including safety

glasses, gloves, and a lab coat, should be worn.

This guide provides a summary of the currently available information on the thermal stability

and decomposition of 2-Amino-4-nitrophenol. Researchers and professionals are encouraged

to perform their own risk assessments and thermal hazard analyses under their specific

experimental or process conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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